Cas no 658062-13-6 (Ethanone, 1-[3-(2-hydroxy-4-methylphenyl)-5-phenyl-1H-pyrazol-4-yl]-)

• Product Name: Ethanone, 1-[3-(2-hydroxy-4-methylphenyl)-5-phenyl-1H-pyrazol-4-yl]-
• CAS No: 658062-13-6
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 1695748
• Update Time: 2024-09-02

Ethanone, 1-[3-(2-hydroxy-4-methylphenyl)-5-phenyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(2-hydroxy-4-methylphenyl)-5-phenyl-1H-pyrazol-4-yl]-

• Inchi： 1S/C18H16N2O2/c1-11-8-9-14(15(22)10-11)18-16(12(2)21)17(19-20-18)13-6-4-3-5-7-13/h3-10,22H,1-2H3,(H,19,20)
• InChI Key： VZHZPTUIYKOVDY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C2=CC=CC=C2)NN=C1C1=CC=C(C)C=C1O)C

Computed Properties

• Exact Mass: 292.12128

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 544.9±50.0 °C(Predicted)
• PSA: 65.98
• pka: 8.48±0.35(Predicted)